Cas no 122-34-9 (Simazine)

• Product Name: Simazine
• CAS No: 122-34-9
• MF: C₇H₁₂ClN₅
• MW: 201.656679153442
• MDL: MFCD00023174
• CID: 36034
• PubChem ID: 24862591
• Update Time: 2026-05-14

Simazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N2,N4-diethyl-1,3,5-triazine-2,4-diamine
• 2-Chloro-4,6-bis(ethylamino)-1,3,5-triazine
• 6-chloro-N,N'-diethyl-1,3,5-triazine-2,4-diamine
• Simazine
• Simazine solution
• 2-chloro-4,6-diethylamino-1,3,5-triazine
• 2,4-Bis(ethylamino)-6-chloro-1,3,5-triazine
• 6-chloro-N,N’-diethyl-1,3,5-triazine-2,4-diamine
• a 2079
• azotop
• CAT
• DCT
• Framed
• H 1803
• w6658
• ​​QR-9466
• 1-Chloro-3,5-bisethylamino-2,4,6-triazine
• 2,4-Bis(ethylamino)-6-chloro-s-triazine
• g27692
• a2079
• h1803

• MDL： MFCD00023174
• Inchi： 1S/C7H12ClN5/c1-3-9-6-11-5(8)12-7(13-6)10-4-2/h3-4H2,1-2H3,(H2,9,10,11,12,13)
• InChI Key： ODCWYMIRDDJXKW-UHFFFAOYSA-N
• SMILES： CCN=C1NC(=NC(=NCC)N1)Cl
• BRN： 10895

Computed Properties

• Exact Mass: 201.07800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Color/Form: Pure product is white crystal
• Density: 1.302
• Melting Point: 225 ºC
• Boiling Point: 329.54°C (rough estimate)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: 1.6110 (estimate)
• Water Partition Coefficient: 0.0005 g/100 mL
• PSA: 62.73000
• LogP: 1.53460
• Merck: 14,8533
• Solubility: Insoluble in water, slightly soluble in dioxane and ethylene glycol ether
• Vapor Pressure: 1.53E-05mmHg at 25°C

Simazine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H301,H311,H331,H370
• Warning Statement： P210,P260,P280,P301+P310,P311
• Hazardous Material transportation number：3077
• WGK Germany：1
• Hazard Category Code： 22-36-40-50/53
• Safety Instruction： S36/37-S46-S60-S61-S45
• RTECS：XY5250000
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R40; R50/53
• HazardClass：9
• Toxicity：LD50 orally in rats: 5000 mg/kg (Bailey, White)
• TSCA：Yes
• PackingGroup：III
• Storage Condition：Storage temperature 2-8 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Halo-S-triazines
• Pesticide Chemicals Pesticides Pesticides
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters